Cas no 65610-28-8 (6-methyl-2-phenyl-Imidazo[1,2-b]pyridazine)

6-methyl-2-phenyl-Imidazo[1,2-b]pyridazine structure
65610-28-8 structure
Product Name:6-methyl-2-phenyl-Imidazo[1,2-b]pyridazine
CAS No:65610-28-8
MF:C13H11N3
MW:209.246542215347
CID:398239
PubChem ID:10679934
Update Time:2025-04-19

6-methyl-2-phenyl-Imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-phenyl-Imidazo[1,2-b]pyridazine
    • 6-methyl-2-phenylimidazo[1,2-b]pyridazine
    • Imidazo[1,2-b]pyridazine, 6-methyl-2-phenyl-
    • DTXSID30443406
    • 65610-28-8
    • SCHEMBL13750723
    • Inchi: 1S/C13H11N3/c1-10-7-8-13-14-12(9-16(13)15-10)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: CXWKUBNIEIPXBM-UHFFFAOYSA-N
    • SMILES: N12C=C(C3C=CC=CC=3)N=C1C=CC(C)=N2

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19

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